Cas no 5467-96-9 (isoquinolin-1-yl(4-methylphenyl)methanol)

isoquinolin-1-yl(4-methylphenyl)methanol structure
5467-96-9 structure
Product Name:isoquinolin-1-yl(4-methylphenyl)methanol
CAS No:5467-96-9
MF:C17H15NO
MW:249.307104349136
CID:942518
PubChem ID:230492
Update Time:2025-04-19

isoquinolin-1-yl(4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • isoquinolin-1-yl(4-methylphenyl)methanol
    • [1]Isochinolyl-diphenyl-methanol
    • [1]Isochinolyl-p-tolyl-methanol
    • [1]isoquinolyl-diphenyl-methanol
    • [1]isoquinolyl-p-tolyl-methanol
    • 1-(Diphenyl-hydroxymethyl)-isochinolin
    • AC1L5JO5
    • AC1Q7778
    • AR-1J2820
    • CTK5A2235
    • HMS3093B11
    • NSC25448
    • p-tolyl-(isoquinolin-1-yl)carbinol
    • Maybridge4_002871
    • 1-isoquinolyl(4-methylphenyl)methanol
    • isoquinolin-1-yl(p-tolyl)methanol
    • BRD-A53210848-001-01-2
    • Oprea1_737254
    • 5467-96-9
    • isoquinolin-1-yl-(4-methylphenyl)methanol
    • HMS1529C11
    • NSC25432
    • AKOS013263691
    • NSC-25432
    • Inchi: 1S/C17H15NO/c1-12-6-8-14(9-7-12)17(19)16-15-5-3-2-4-13(15)10-11-18-16/h2-11,17,19H,1H3
    • InChI Key: IHTOWEGIHYKYQN-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C)=CC=1)C1C2C=CC=CC=2C=CN=1

Computed Properties

  • Exact Mass: 249.11545
  • Monoisotopic Mass: 249.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12
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